Cas no 1214358-94-7 (2',6-Difluorobiphenyl-2-carboxamide)

• Product Name: 2',6-Difluorobiphenyl-2-carboxamide
• CAS No: 1214358-94-7
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 4998929
• Update Time: 2025-05-19

2',6-Difluorobiphenyl-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2',6-difluorobiphenyl-2-carboxamide
• 2',6-Difluorobiphenyl-2-carboxamide

• Inchi： 1S/C13H9F2NO/c14-10-6-2-1-4-8(10)12-9(13(16)17)5-3-7-11(12)15/h1-7H,(H2,16,17)
• InChI Key： CNDZBUGEZNQPSP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(N)=O)=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',6-Difluorobiphenyl-2-carboxamide

Introduction to 2',6-Difluorobiphenyl-2-carboxamide (CAS No: 1214358-94-7)

2',6-Difluorobiphenyl-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No) 1214358-94-7, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of biphenyl derivatives, characterized by its two benzene rings connected by a carbon-carbon bond, with specific fluorine substitutions at the 2' and 6' positions. The introduction of fluorine atoms into this molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of biphenyl is widely recognized for its role in enhancing molecular stability and bioavailability in drug candidates. The presence of fluorine atoms further modulates these properties, influencing both metabolic pathways and target interactions. In recent years, fluorinated biphenyl derivatives have been extensively studied for their potential applications in medicinal chemistry, particularly in the development of small-molecule inhibitors and activators.

One of the most compelling aspects of 2',6-Difluorobiphenyl-2-carboxamide is its versatility as a building block for more complex pharmacophores. The carboxamide functional group at the 2-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. This flexibility has been exploited in several research endeavors aimed at identifying compounds with therapeutic potential.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for such compounds. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict the binding affinity and specificity of 2',6-Difluorobiphenyl-2-carboxamide towards various biological targets. These computational methods have revealed promising leads for further experimental validation.

In particular, studies have highlighted the compound's potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, making them attractive targets for therapeutic intervention. The fluorinated biphenyl core disrupts the ATP-binding pocket of kinases, thereby inhibiting their activity. Preliminary data suggest that derivatives of 2',6-Difluorobiphenyl-2-carboxamide exhibit potent inhibitory effects against several kinases, including those implicated in cancer and inflammatory diseases.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. Fluorine atoms can enhance lipophilicity, metabolic stability, and binding affinity, all of which are critical factors in drug design. In the case of 2',6-Difluorobiphenyl-2-carboxamide, these effects contribute to improved pharmacological profiles compared to non-fluorinated analogs. This has spurred interest among medicinal chemists to explore its applications in drug development pipelines.

Moreover, the agrochemical sector has also recognized the potential of fluorinated biphenyl derivatives. These compounds exhibit herbicidal and pesticidal properties due to their ability to interfere with essential biological processes in plants and pests. Research indicates that 2',6-Difluorobiphenyl-2-carboxamide and its derivatives show promise as environmentally friendly alternatives to traditional agrochemicals, offering efficacy while minimizing ecological impact.

The synthesis of 2',6-Difluorobiphenyl-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and commercial applications.

Industrial-scale production presents unique challenges due to the sensitivity of fluorinated compounds to moisture and air oxidation. However, innovations in process chemistry have enabled the development of robust synthetic routes that address these issues effectively. Continuous flow reactors and automated purification systems have further enhanced efficiency and scalability.

The safety profile of 2',6-Difluorobiphenyl-2-carboxamide is another critical consideration in its application across various domains. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies provide valuable insights into its potential risks and safe handling protocols, ensuring responsible use in both laboratory and industrial settings.

Economic factors also play a significant role in determining the viability of this compound as a commercial product. The cost-effectiveness of synthesis methods, coupled with market demand for fluorinated intermediates, influences production decisions. Collaborative efforts between academia and industry are essential to optimize manufacturing processes while maintaining cost efficiency.

The regulatory landscape governing pharmaceuticals and agrochemicals impacts how 2',6-Difluorobiphenyl-2-carboxamide is developed and marketed globally. Compliance with international standards such as Good Manufacturing Practices (GMP) ensures product quality and consistency across different regions. Regulatory agencies closely monitor new entrants like this compound to ensure they meet safety and efficacy criteria before approval for use.

The future prospects for 2',6-Difluorobiphenyl-2-carboxamide appear promising as research continues to uncover new applications beyond traditional pharmaceuticals. Emerging fields such as materials science leverage fluorinated aromatic compounds for developing advanced polymers with enhanced properties like thermal stability or electrical conductivity. Such interdisciplinary applications highlight the broad utility of this class of molecules.

In conclusion,2',6-Difluorobiphenyl-2-carboxamide (CAS No: 1214358-94-7) represents a significant advancement in synthetic chemistry with far-reaching implications across multiple industries including medicine, agriculture,and materials science . Its unique structural features combined with favorable pharmacokinetic profiles make it an invaluable asset for innovation-driven research initiatives worldwide . As scientific understanding evolves , so too will our ability harness this remarkable compound's potential .